Tigladoxime
Description
Tigladoxime is a synthetic organic compound belonging to the class of diphenylamine analogs, characterized by a core structure of two phenyl groups linked to an amine group. The compound’s synthesis and functionalization strategies align with methodologies used for other diphenylamine derivatives, which are known for their diverse biological activities, including anti-inflammatory and hormonal effects .
Properties
CAS No. |
28052-08-6 |
|---|---|
Molecular Formula |
C5H9NO |
Molecular Weight |
99.13 g/mol |
IUPAC Name |
(NE)-N-[(E)-2-methylbut-2-enylidene]hydroxylamine |
InChI |
InChI=1S/C5H9NO/c1-3-5(2)4-6-7/h3-4,7H,1-2H3/b5-3+,6-4+ |
InChI Key |
XUJRIQCLSRINJB-GGWOSOGESA-N |
SMILES |
CC=C(C)C=NO |
Isomeric SMILES |
C/C=C(\C)/C=N/O |
Canonical SMILES |
CC=C(C)C=NO |
Synonyms |
tigladoxime |
Origin of Product |
United States |
Comparison with Similar Compounds
Structural Similarities
- Tofenamic Acid: A non-steroidal anti-inflammatory drug (NSAID) with a diphenylamine backbone. Unlike this compound, tofenamic acid incorporates a carboxylic acid group, enhancing its COX-2 inhibitory activity.
- Thyroxine (T4) and Triiodothyronine (T3) : Thyroid hormones featuring diphenyl ether cores. While structurally distinct from this compound, their shared aromatic systems suggest possible interactions with similar transport proteins or receptors. However, this compound lacks iodine substituents, which are critical for thyroid hormone receptor binding .
Functional and Pharmacological Differences
The table below summarizes key distinctions:
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